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Compound of Interest

Compound Name: Picrolonic acid

Cat. No.: B147441 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of laboratory chemicals is paramount. This document provides essential safety

and logistical information for the proper disposal of picrolonic acid, a compound used as a

reagent for alkaloids, tryptophan, and phenylalanine.[1] Adherence to these procedures is

critical to minimize environmental impact and ensure personnel safety.

Immediate Safety and Handling Precautions
Picrolonic acid is classified as a hazardous substance and requires careful handling in a well-

ventilated area.[2][3] It is crucial to wear appropriate personal protective equipment (PPE),

including gloves, safety glasses, and a dust respirator, to avoid contact with the skin, eyes, and

respiratory system.[2] Picrolonic acid is a skin, eye, and respiratory irritant.[4] It is also

suspected of causing genetic defects.

In case of exposure:

Eyes: Immediately flush with plenty of water for at least 15 minutes, including under the

eyelids. Seek medical attention.

Skin: Wash off immediately with soap and plenty of water for at least 15 minutes. If skin

irritation persists, consult a physician.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention if symptoms persist.
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Ingestion: Rinse the mouth with water and drink plenty of water. Do not induce vomiting.

Seek immediate medical attention.

Quantitative Data and Physical Properties
The following table summarizes key quantitative and physical data for picrolonic acid.

Property Value

CAS Number 550-74-3

Molecular Formula C₁₀H₈N₄O₅

Molecular Weight 264.2 g/mol

Appearance Yellow solid or powder

Purity >98%

(Data sourced from multiple safety data sheets and chemical databases)

Step-by-Step Disposal Procedure
All waste disposal of picrolonic acid must be conducted in accordance with local, state, and

federal regulations. Chemical waste generators are responsible for determining if a discarded

chemical is classified as hazardous waste and ensuring complete and accurate classification.

Waste Collection:

Collect waste picrolonic acid, including any contaminated materials, in a suitable, clearly

labeled, and closed container. Polyethylene or polypropylene containers are appropriate.

Do not mix with incompatible materials, such as strong oxidizing agents.

Spill Management:

In the event of a spill, immediately clean up the waste.

For minor spills, use dry clean-up procedures to avoid generating dust. You can dampen

the material with water to prevent dusting before sweeping.
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Vacuuming with a HEPA-filtered vacuum cleaner is also an option.

For major spills, alert personnel in the area and, if necessary, emergency responders.

Container Management:

Ensure all waste containers are securely sealed and free from leaks.

Store waste containers in a cool, dry, and well-ventilated area, away from heat and

sources of ignition.

Final Disposal:

Dispose of the contents and container at an approved waste disposal plant.

The material can be disposed of by removal to a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.

Do not allow the chemical or its wash water to enter drains or sewer systems.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of picrolonic acid.
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Caption: Logical workflow for the proper disposal of picrolonic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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